Cas no 852230-40-1 ((2-{[(2-Methylphenyl)carbamoyl]methyl}-1,3-thiazol-4-yl)methyl 2-chloropyridine-3-carboxylate)

• Product Name: (2-{[(2-Methylphenyl)carbamoyl]methyl}-1,3-thiazol-4-yl)methyl 2-chloropyridine-3-carboxylate
• CAS No: 852230-40-1
• MF: C₁₉H₁₆ClN₃O₃S
• MW: 401.866641998291
• CID: 5902964
• PubChem ID: 2119757
• Update Time: 2025-06-08

(2-{[(2-Methylphenyl)carbamoyl]methyl}-1,3-thiazol-4-yl)methyl 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• SMR001246812
• HMS3054M16
• AKOS033713434
• (2-{[(2-methylphenyl)carbamoyl]methyl}-1,3-thiazol-4-yl)methyl 2-chloropyridine-3-carboxylate
• CHEMBL1355947
• MLS002164439
• EN300-26613120
• Z19818494
• 852230-40-1
• (2-{[(2-Methylphenyl)carbamoyl]methyl}-1,3-thiazol-4-yl)methyl 2-chloropyridine-3-carboxylate

• Inchi： 1S/C19H16ClN3O3S/c1-12-5-2-3-7-15(12)23-16(24)9-17-22-13(11-27-17)10-26-19(25)14-6-4-8-21-18(14)20/h2-8,11H,9-10H2,1H3,(H,23,24)
• InChI Key： SAEQVWVNDPPSSN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(=O)OCC1=CSC(CC(NC2C=CC=CC=2C)=O)=N1

Computed Properties

• Exact Mass: 401.0600902g/mol
• Monoisotopic Mass: 401.0600902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 109Ų

Additional information on (2-{[(2-Methylphenyl)carbamoyl]methyl}-1,3-thiazol-4-yl)methyl 2-chloropyridine-3-carboxylate

Introduction to Compound CAS No. 852230-40-1: (2-{[(2-Methylphenyl)carbamoyl]methyl}-1,3-thiazol-4-yl)methyl 2-chloropyridine-3-carboxylate

(2-{[(2-Methylphenyl)carbamoyl]methyl}-1,3-thiazol-4-yl)methyl 2-chloropyridine-3-carboxylate (CAS No. 852230-40-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazoles and is characterized by its unique structural features, which include a thiazole ring, a carbamoyl group, and a chloropyridine moiety. These structural elements contribute to its diverse biological activities and make it a promising candidate for various pharmaceutical applications.

The chemical structure of (2-{[(2-Methylphenyl)carbamoyl]methyl}-1,3-thiazol-4-yl)methyl 2-chloropyridine-3-carboxylate can be represented as follows: the central thiazole ring is substituted with a methyl group and a carbamoyl moiety attached to a benzene ring. Additionally, the compound features a chloropyridine group, which is known for its ability to modulate various biological processes. The combination of these functional groups imparts unique properties to the molecule, making it an interesting subject for both academic research and industrial development.

Recent studies have highlighted the potential of (2-{[(2-Methylphenyl)carbamoyl]methyl}-1,3-thiazol-4-yl)methyl 2-chloropyridine-3-carboxylate in various therapeutic areas. One of the key areas of interest is its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease. These findings suggest that the compound may have significant therapeutic potential in managing inflammatory conditions.

Another area where (2-{[(2-Methylphenyl)carbamoyl]methyl}-1,3-thiazol-4-yl)methyl 2-chloropyridine-3-carboxylate has shown promise is in cancer research. Preclinical studies have indicated that this compound exhibits potent antiproliferative effects against various cancer cell lines, including breast cancer, colon cancer, and lung cancer. The mechanism of action appears to involve the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are crucial for cell survival and proliferation. These results suggest that the compound could be developed as a novel anticancer agent with broad-spectrum activity.

In addition to its anti-inflammatory and anticancer properties, (2-{[(2-Methylphenyl)carbamoyl]methyl}-1,3-thiazol-4-yl)methyl 2-chloropyridine-3-carboxylate has also been investigated for its potential neuroprotective effects. Studies have shown that this compound can protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and modulating intracellular signaling pathways. This property makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of (2-{[(2-Methylphenyl)carbamoyl]methyl}-1,3-thiazol-4-yl)methyl 2-chloropyridine-3-carboxylate has also been studied extensively. Research has shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, which are essential for its development as an oral therapeutic agent. Furthermore, preliminary toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The synthetic route for producing (2-{[(2-Methylphenyl)carbamoyl]methyl}-1,3-thiazol-4-yl)methyl 2-chloropyridine-3-carboxylate has been optimized to ensure high yield and purity. The synthesis typically involves several steps, including the formation of the thiazole ring, the introduction of the carbamoyl group, and the coupling with the chloropyridine moiety. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve efficiency and reduce environmental impact.

In conclusion, (2-{[(2-Methylphenyl)carbamoyl]methyl}-1,3-thiazol-4-yl)methyl 2-chloropyridine-3-carboxylate (CAS No. 852230-40-1) is a multifaceted compound with promising therapeutic potential in various fields such as anti-inflammatory therapy, cancer treatment, and neuroprotection. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its importance in medicinal chemistry. As more clinical data becomes available, it is likely that this compound will play a significant role in the development of novel pharmaceuticals for unmet medical needs.